Cas no 391863-93-7 (2-(adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 391863-93-7
• MF: C₁₅H₂₁N₃OS
• MW: 291.41174197197
• CID: 6500042
• PubChem ID: 4107269
• Update Time: 2025-07-17

2-(adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• HMS2240N06
• 2-((1s,3s)-adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 391863-93-7
• UPCMLD0ENAT5711120:001
• F0453-0253
• MLS001167367
• IFLab1_001808
• AKOS001309292
• Oprea1_145759
• HMS1417C04
• 2-(1-adamantyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• SMR000640771
• AB00667926-01
• SR-01000006251-1
• SR-01000006251
• CHEMBL1480838

• Inchi： 1S/C15H21N3OS/c1-9-17-18-14(20-9)16-13(19)8-15-5-10-2-11(6-15)4-12(3-10)7-15/h10-12H,2-8H2,1H3,(H,16,18,19)
• InChI Key： LDJPRNWUPDVICE-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 291.14053348g/mol
• Monoisotopic Mass: 291.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Exploring the Potential of 2-(Adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 391863-93-7) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 2-(adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 391863-93-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by the fusion of an adamantane moiety with a 1,3,4-thiadiazole ring, presents intriguing possibilities for drug discovery and material science. Researchers are increasingly exploring its properties, driven by the growing demand for novel bioactive molecules and advanced materials.

The adamantane group in this compound is known for its rigid, cage-like structure, which enhances stability and bioavailability—a feature highly sought after in medicinal chemistry. Meanwhile, the 5-methyl-1,3,4-thiadiazole component contributes to its potential as a versatile scaffold for designing enzyme inhibitors or antimicrobial agents. Recent studies highlight its relevance in addressing challenges such as antibiotic resistance and neurodegenerative diseases, topics that dominate current scientific discourse.

From an industrial perspective, CAS No. 391863-93-7 is also being investigated for its role in polymer chemistry and nanotechnology. Its ability to modify surface properties or act as a building block for supramolecular assemblies aligns with trends in sustainable materials and green chemistry. As the scientific community prioritizes eco-friendly solutions, this compound’s potential applications in coatings, adhesives, or drug delivery systems are gaining traction.

Frequently asked questions about 2-(adamantan-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide include inquiries into its synthetic routes, solubility profiles, and safety data—all critical for researchers and manufacturers. Addressing these queries with accurate, up-to-date information is essential for fostering innovation while ensuring compliance with regulatory standards. This underscores the importance of collaborative efforts between academia and industry to unlock the full potential of this promising compound.

In summary, 391863-93-7 represents a compelling case study at the intersection of chemistry and applied sciences. Its dual utility in life sciences and material engineering positions it as a valuable asset in tackling contemporary global challenges, from healthcare to environmental sustainability. As research progresses, this compound may well emerge as a cornerstone in next-generation technologies.